Cas no 14629-13-1 (para-Iodobenzylguanidine)

• Product Name: para-Iodobenzylguanidine
• CAS No: 14629-13-1
• MF: C₁₆H₂₂I₂N₆O₄S
• MW: 648.257626056671
• CID: 220725
• PubChem ID: 189024
• Update Time: 2025-04-19

para-Iodobenzylguanidine Chemical and Physical Properties

Names and Identifiers

• para-Iodobenzylguanidine
• 4-iodobenzylguanidine
• 2-(4-iodobenzyl)guanidine
• 2-(4-iodobenzyl)guanidine sulfate (2:1)
• Guanidine, ((4-iodophenyl)methyl)-
• 14629-13-1
• 2-[(4-iodophenyl)methyl]guanidine;sulfuric acid

• Inchi： 1S/2C8H10IN3.H2O4S/c2*9-7-3-1-6(2-4-7)5-12-8(10)11;1-5(2,3)4/h2*1-4H,5H2,(H4,10,11,12);(H2,1,2,3,4)
• InChI Key： LIPLTNALCZPDRJ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C/N=C(\N)/N.IC1C=CC(=CC=1)C/N=C(\N)/N.S(=O)(=O)(O)O

Computed Properties

• Exact Mass: 274.9916
• Monoisotopic Mass: 274.992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 212Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: 360.2°Cat760mmHg
• Flash Point: 171.6°C
• Refractive Index: 1.683
• PSA: 61.9